3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one
Overview
Description
3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one, also known as BRD6897, is a chemical compound that has been extensively studied for its potential applications in scientific research. BRD6897 is a selective inhibitor of the bromodomain-containing protein 9 (BRD9), which plays a crucial role in regulating gene expression.
Mechanism of Action
3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one binds selectively to the bromodomain of BRD9, preventing its interaction with acetylated histones and inhibiting the transcription of genes regulated by BRD9. This leads to the downregulation of genes involved in cell proliferation, survival, and inflammation, which are critical processes in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-proliferative and anti-inflammatory effects in vitro and in vivo. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. Inflammatory responses are also attenuated by this compound, which reduces the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one is its high selectivity for BRD9, which minimizes off-target effects. Additionally, this compound has good pharmacokinetic properties, making it suitable for in vivo studies. However, the synthesis of this compound is relatively complex and requires specialized equipment, which may limit its availability for some researchers.
Future Directions
There are several potential future directions for the study of 3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one. One area of interest is the development of more potent and selective inhibitors of BRD9, which may have improved therapeutic efficacy. Another potential direction is the investigation of the role of BRD9 in other diseases, such as autoimmune disorders and metabolic diseases. Furthermore, the combination of this compound with other drugs may enhance its therapeutic effects and reduce the development of drug resistance.
Conclusion:
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential applications in scientific research. Its selective inhibition of BRD9 makes it a valuable tool for investigating the role of this protein in various diseases. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more potent and selective inhibitors of BRD9.
Scientific Research Applications
3-[(4-bromophenyl)amino]-2-butyryl-5,5-dimethyl-2-cyclohexen-1-one has been shown to be a potent and selective inhibitor of BRD9, a member of the bromodomain and extraterminal (BET) family of proteins. BRD9 plays a critical role in regulating gene expression, and its dysregulation has been implicated in various diseases, including cancer, inflammation, and neurological disorders. Therefore, this compound has been extensively studied for its potential therapeutic applications in these diseases.
Properties
IUPAC Name |
(2E)-3-(4-bromophenyl)imino-2-(1-hydroxybutylidene)-5,5-dimethylcyclohexan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22BrNO2/c1-4-5-15(21)17-14(10-18(2,3)11-16(17)22)20-13-8-6-12(19)7-9-13/h6-9,21H,4-5,10-11H2,1-3H3/b17-15+,20-14? | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIIKIERYQFCXLO-DNUNFFQFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=C1C(=NC2=CC=C(C=C2)Br)CC(CC1=O)(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C(=C\1/C(=NC2=CC=C(C=C2)Br)CC(CC1=O)(C)C)/O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.